N-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-oxo-2-(pyrrolidin-1-yl)acetamide
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Description
N-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-oxo-2-(pyrrolidin-1-yl)acetamide is a useful research compound. Its molecular formula is C17H22N6O3 and its molecular weight is 358.402. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antitumor Activities
One area of application is in the synthesis of new heterocycles that incorporate antipyrine moiety, which have demonstrated antimicrobial activity. The ability to synthesize various heterocyclic compounds from key intermediates, such as 2-cyano-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide, extends the research potential of this compound. These synthesized compounds have been evaluated and found effective as antimicrobial agents, indicating their utility in developing new therapeutic agents (Bondock, Rabie, Etman, & Fadda, 2008).
Moreover, the molecule's derivatives have shown potential in anticancer studies. The synthesis of pyrazolo[3,4-d]pyrimidine analogues of potent antitumor agents highlights its role in medicinal chemistry research aimed at developing new cancer treatments. This demonstrates the molecule's versatility in synthesizing compounds with significant biological activities, including in vitro cell growth inhibitory activity (Taylor & Patel, 1992).
Synthesis of Novel Heterocycles
Research also focuses on the synthesis of novel isoxazolines and isoxazoles from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives, showcasing the chemical versatility and potential for generating new compounds with possible industrial and pharmaceutical applications. The ability to create diverse heterocyclic compounds from this molecule underscores its significance in synthetic organic chemistry (Rahmouni et al., 2014).
Insecticidal and Antibacterial Potentials
Additionally, the synthesis of pyrimidine linked pyrazole heterocyclics and their evaluation for insecticidal and antibacterial potential expand the applications into agricultural sciences. This underscores the compound's utility in developing new agents for pest control and bacterial infections, showcasing a broad spectrum of research applications beyond pharmaceuticals (Deohate & Palaspagar, 2020).
Properties
IUPAC Name |
N-[5-methyl-2-(6-oxo-4-propyl-1H-pyrimidin-2-yl)pyrazol-3-yl]-2-oxo-2-pyrrolidin-1-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N6O3/c1-3-6-12-10-14(24)20-17(18-12)23-13(9-11(2)21-23)19-15(25)16(26)22-7-4-5-8-22/h9-10H,3-8H2,1-2H3,(H,19,25)(H,18,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FKTIXMVZDUVGJR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C(=O)N3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.